Cas no 1374358-53-8 (2-Methyl-4-(2-oxoethyl)benzonitrile)

• Product Name: 2-Methyl-4-(2-oxoethyl)benzonitrile
• CAS No: 1374358-53-8
• MF: C₁₀H₉NO
• MW: 159.184562444687
• CID: 2122237
• Update Time: 2023-08-04

2-Methyl-4-(2-oxoethyl)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 2-methyl-4-(2-oxoethyl)benzonitrile
• WWJXDZMWEJEKIH-UHFFFAOYSA-N
• 2-Methyl-4-(2-oxoethyl)benzonitrile

• Inchi： 1S/C10H9NO/c1-8-6-9(4-5-12)2-3-10(8)7-11/h2-3,5-6H,4H2,1H3
• InChI Key： WWJXDZMWEJEKIH-UHFFFAOYSA-N
• SMILES： O=CCC1C=CC(C#N)=C(C)C=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 203
• Topological Polar Surface Area: 40.9